1-Benzyl-4-fluorobenzene
Overview
Description
1-Benzyl-4-fluorobenzene is a derivative of benzene. It is a colorless liquid and is used as a precursor to some pharmaceuticals, as an agrochemical intermediate, and in organic synthesis .
Synthesis Analysis
The synthesis of 1-Benzyl-4-fluorobenzene involves several steps. One common method is the Grignard reaction, which involves the reaction of magnesium metal with an organic halide in diethyl ether . Another method involves the Friedel Crafts acylation followed by a Clemmensen Reduction .Molecular Structure Analysis
The molecular formula of 1-Benzyl-4-fluorobenzene is C7H6BrF. The structure is characterized by a benzene ring with a fluorine atom and a bromine atom attached to it .Chemical Reactions Analysis
1-Benzyl-4-fluorobenzene undergoes various chemical reactions. For example, it can undergo metal-mediated coupling to yield eight-membered thorium (IV) tetraazamacrocycle . It can also undergo condensation with diphenylamine to yield monomer 4-cyanotriphenylamine .Physical And Chemical Properties Analysis
1-Benzyl-4-fluorobenzene is a colorless liquid. It has a molecular weight of 189.03 g/mol . It has a boiling point of 85 °C/15 mmHg and a density of 1.517 g/mL at 25 °C .Scientific Research Applications
Menshutkin Reaction
The Menshutkin reaction between DABCO and 4-Fluorodiphenylmethane has been investigated in both the gas and solvent phase . The reaction proceeds through a five-membered ring transition state, which is contrary to earlier literature . This reaction is commercially important and has implications in the synthesis of various compounds .
Catalyst in Hydrocarbon Construction Processes
N-Benzyl DABCO fluoride, synthesized from 4-Fluorodiphenylmethane, has been used as a structure directing agent for the synthesis of catalytically active zincosilicates . These zincosilicates are used in hydrocarbon construction processes such as hydrocracking, dewaxing, catalytic cracking, olefin and aromatic formation reactions, isomerisation of olefins and condensation of alcohols .
Fluorescent Probes
4-Fluorodiphenylmethane can be used in the design and synthesis of fluorescent probes . These probes are sensitive, selective, non-toxic in detection and thus provided a new solution in biomedical, environmental monitoring, and food safety .
Proteomics Research
4-Fluorodiphenylmethane is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to our understanding of cell biology and disease mechanisms.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-benzyl-4-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADCBAIUWZPOIMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20345405 |
Source
|
| Record name | 4-Fluorodiphenylmethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20345405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-fluorobenzene | |
CAS RN |
587-79-1 |
Source
|
| Record name | 4-Fluorodiphenylmethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20345405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 587-79-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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